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Abstract

Lumateperone-D4 is the deuterated analog of Lumateperone, a novel atypical antipsychotic
approved for the treatment of schizophrenia and bipolar depression.[1][2] As a stable isotope-
labeled internal standard, Lumateperone-D4 is a critical tool for the accurate quantification of
Lumateperone in biological matrices during preclinical and clinical development. This technical
guide provides an in-depth overview of the chemical structure, physicochemical properties, and
analytical methodologies related to Lumateperone-D4. It also details the pharmacological
profile of its non-deuterated counterpart, Lumateperone, including its mechanism of action and
receptor binding affinities, and provides experimental protocols for key assays.

Chemical Structure and Properties

Lumateperone-D4 is structurally identical to Lumateperone, with the exception of four
deuterium atoms incorporated into the molecule. This isotopic substitution results in a higher
molecular weight, allowing for its differentiation from the parent compound in mass
spectrometry-based assays, while maintaining nearly identical chemical and physical
properties.[3]

Chemical Structure
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IUPAC Name: 4-[(10R,15S)-4-methyl-1,4,12-triazatetracyclo[7.6.1.0%,16.01°,15]hexadeca-
5,7,9(16)-trien-12-yl]-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)butan-1-one

Chemical Formula: C24H24D4aFN3O

CAS Number: 2102683-55-4[3]

Physicochemical Properties

A summary of the key physicochemical properties of Lumateperone-D4 is presented in the
table below. Data for the non-deuterated form, Lumateperone, is also included for comparison.

Property Lumateperone-D4 Lumateperone
Molecular Weight 397.5 g/mol 393.5 g/mol
Monoisotopic Mass 397.24674767 Da 393.223498 Da

) ) ) White to off-white crystalline
Appearance White to off-white solid
powder

] Soluble in Methanol, DMSO,
- Soluble in Methanol, DMSO, ) )
Solubility ) ) and DMF; sparingly soluble in
and Dimethylformamide (DMF)
aqueous buffers

Synthesis and Characterization
Synthesis

The synthesis of Lumateperone has been described in the literature and typically involves a
multi-step process.[4][5] The synthesis of Lumateperone-D4 follows a similar route, with the
introduction of deuterium atoms via a deuterated precursor. A general synthetic scheme is
outlined below. A detailed experimental protocol for the synthesis of Lumateperone is available
in the cited literature, and a similar procedure would be followed for the deuterated analog,
substituting a deuterated equivalent of a key starting material.[4][5]

General Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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